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Abstract:

This technical guide provides a comprehensive overview of the current scientific understanding

of Echitovenine, an Aspidosperma alkaloid. The user's original query referenced

"Echitoveniline," which has been identified as a likely misspelling of Echitovenine. This

document synthesizes the available information on the chemical properties and biosynthetic

pathway of Echitovenine. However, a thorough investigation of publicly accessible scientific

literature reveals a significant gap in the knowledge regarding its specific pharmacological

properties. While the broader class of Aspidosperma alkaloids exhibits a range of biological

activities, dedicated studies on Echitovenine's mechanism of action, pharmacokinetics,

toxicology, and clinical potential are currently limited. This guide will present the existing

information and highlight the areas requiring further research to fully elucidate the therapeutic

potential of this compound.

Introduction
Echitovenine is a monoterpenoid indole alkaloid belonging to the extensive family of

Aspidosperma alkaloids. These natural products are renowned for their complex chemical

structures and diverse biological activities. Echitovenine is found in plant species of the

Catharanthus genus, notably in the roots of Catharanthus roseus. While many alkaloids from

this genus, such as vinblastine and vincristine, are well-established anticancer agents, the

pharmacological profile of Echitovenine remains largely unexplored. This guide aims to
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consolidate the known information about Echitovenine and to provide a framework for future

research endeavors.

Chemical Properties
A clear understanding of the chemical characteristics of Echitovenine is fundamental to any

pharmacological investigation.

Property Data

Molecular Formula C₂₃H₂₈N₂O₄

IUPAC Name

methyl (1R,12R,19R)-12-(1-

acetyloxyethyl)-8,16-

diazapentacyclo[10.6.1.0¹,⁹.0²,⁷.0¹⁶,¹⁹]nonadeca

-2,4,6,9-tetraene-10-carboxylate

Synonyms (-)-echitovenine

Plant Source
Catharanthus roseus, Catharanthus

trichophyllus

Biosynthesis
Recent research has shed light on the biosynthetic pathway of (+)-echitovenine in the roots of

Catharanthus roseus. Understanding this pathway is crucial for potential biotechnological

production of the compound. The biosynthesis involves a three-step enzymatic conversion.

A simplified representation of the logical flow of this pathway is presented below.

Common Reactive MIA Intermediate HydrolasesConversion (+)-VincadifformineForms Vincadifformine 19-hydroxylase (V19H)Hydroxylation (+)-MinovincinineYields Minovincinine-O-acetyltransferase (MAT)Acetylation (+)-EchitovenineProduces
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Caption: Biosynthetic pathway of (+)-Echitovenine.
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Pharmacological Properties: A Field for Future
Investigation
Despite the elucidation of its chemical structure and biosynthetic route, there is a notable

absence of specific data on the pharmacological properties of Echitovenine in the current body

of scientific literature. The broader class of Aspidosperma alkaloids, to which Echitovenine

belongs, has been shown to possess a wide array of biological activities, including:

Anti-inflammatory and Analgesic Effects: Many alkaloids from Aspidosperma species have

demonstrated potential in modulating inflammatory pathways and reducing pain.

Cytotoxic and Anticancer Activity: The discovery of potent anticancer agents within this

family, such as vinblastine and vincristine, suggests that other members, including

Echitovenine, may also possess cytotoxic properties against cancer cell lines. A related

alkaloid, echitamine, has shown cytotoxic effects.

Antimalarial Activity: Some Aspidosperma alkaloids have been investigated for their potential

to combat the malaria parasite, Plasmodium falciparum.

Cardiovascular Effects: Certain alkaloids from this class have been observed to influence

cardiovascular parameters.

Antimicrobial Activity: The potential for antimicrobial action is another area of interest for this

diverse group of natural products.

Neuropharmacological Activity: The complex structures of these alkaloids make them

interesting candidates for investigation into their effects on the central and peripheral

nervous systems.

However, without dedicated in vitro and in vivo studies on Echitovenine, it is not possible to

attribute any of these activities directly to the compound.

Experimental Protocols: A Call for Research
To ascertain the pharmacological profile of Echitovenine, a series of well-defined experimental

protocols will need to be employed. The following outlines a potential experimental workflow for

future research:
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In Vitro Screening

Mechanism of Action Studies

In Vivo Studies

Cytotoxicity Assays
(e.g., MTT, LDH)

Signaling Pathway Analysis
(e.g., Western Blot, PCR)

Anti-inflammatory Assays
(e.g., NO, cytokine production)

Antimicrobial Assays
(e.g., MIC, MBC) Enzyme Inhibition Assays

Receptor Binding Assays

Animal Models of Disease
(e.g., inflammation, cancer)

Pharmacokinetic Studies
(ADME)

Toxicology Studies
(Acute and chronic)

Isolation and Purification of Echitovenine

Structural and Purity Characterization
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Caption: Proposed experimental workflow for Echitovenine.

Conclusion and Future Directions
Echitovenine represents a structurally intriguing natural product from a pharmacologically

significant class of alkaloids. While its chemical identity and biosynthesis are being unraveled,

a significant knowledge gap exists regarding its biological activities. The lack of available data

on its pharmacological properties, including quantitative measures of efficacy and toxicity,

prevents a comprehensive assessment of its therapeutic potential.
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This guide serves as a call to the scientific community to undertake focused research on

Echitovenine. The potential for discovering novel pharmacological activities is substantial, given

the precedent set by other Aspidosperma alkaloids. Future studies should prioritize a

systematic screening of Echitovenine's effects across a range of biological assays, followed by

in-depth investigations into its mechanism of action, pharmacokinetics, and safety profile. Such

efforts are essential to unlock the potential of Echitovenine as a lead compound for the

development of new medicines.

To cite this document: BenchChem. [An In-Depth Technical Guide on the Pharmacological
Properties of Echitovenine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164242#pharmacological-properties-of-
echitoveniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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